A computational method is presented to measure the spectrum of segregation energies for an interstitial solute at grain boundaries (GBs) in a polycrystal. For the Pd-H system, that spectrum of GB interstitial segregation energies is found to consist of a mixture of two normal-like distributions, characteristic of GB octahedral and tetrahedral sites. We also derive a thermodynamic isotherm to calculate the equilibrium segregation state in a polycrystal that recognizes the need for referencing two interstitial site types, and show that it conforms well to experimental data in the Pd-H system.

A novel maraging Fe68Ni10Mn10Co10Ti1.5Si0.5 (at%) medium-entropy alloy (MEA) was designed and microstructurally engineered to obtain a superior combination of tensile strength and uniform elongation at liquid nitrogen temperature. To this end, short-time martensite-to-austenite reversion treatment was conducted on an aged specimen to gain a dual-phase microstructure decorated by needle-like (NiMn)3−xTix and the elliptical-shaped Ni2SiTi nano-precipitates. The alloy exhibited an ultra-high yield strength of 1.41 GPa and ultimate tensile strength of 1.88 GPa, with a uniform elongation of ∼14% in the reverted condition. These superior properties are attributed to the transformation-induced plasticity (TRIP)-assisted heterogeneous dual-phase microstructure strengthened by well-distributed nano-precipitates. The metastability-engineering approach to achieve TRIP-assisted maraging MEA can usefully guide design to overcome the strength–ductility trade-off in extreme environments.

Atomistic simulations are performed to investigate the interaction between prismatic dislocations and {112¯2} twin boundary in hexagonal close-packed titanium. Very unusual and interesting dislocation transmutation is observed. When a (101¯0)13[1¯21¯0] dislocation interacts with the twin boundary, it is first transmuted into a (011¯2)13[21¯1¯0] dislocation in the twin. But the (011¯2) is not a common slip plane and the transmuted dislocation is unstable which is then further transmuted into a prismatic dislocation (011¯0)13[21¯1¯0] in the twin with a lower line energy. This behavior, along with the transmutations of other prismatic dislocations, can be understood from the perspective of lattice correspondence in deformation twinning.

Both MXenes and high-entropy ceramics are booming material families. The rich surface functional groups and elemental controllability of MXenes, as well as the rich composition space of high-entropy ceramics provide these materials unexpected chemical properties, and thus they have great potential in energy storage. Herein, we successfully synthesized a novel high-entropy MXene (HE-MXene), Ti1.1V1.2Cr0.8Nb1.0Mo0.9C4Tx for the first time. The aberration-corrected scanning transmission electron microscopy, density functional theory calculation, and super energy-dispersive X-ray spectroscopy together demonstrate that the five transition metals are uniformly dispersed in one MX slab in the form of solid solutions. The Ti1.1V1.2Cr0.8Nb1.0Mo0.9C4Tx exhibits high capacity as a supercapacitor electrode with a gravimetric capacitance of 284.6 F g−1 at a current density of 1 A g−1 and also shows outstanding stability. This work proves the existence of M5X4Tx HE-MXene and further adds a new member to the MXene family, providing support for its application in other fields.

Simulation of diffusion-controlled phase growth has long been practiced by strictly following Fick-Onsager-Darken law for diffusion under the assumptions of local equilibrium and sharp interface. However, a major pain point is the difficulty of finding operating tie-lines at the interface for multi-component alloys. In the present work, a new scheme is presented to deal with this difficulty by extending from Larsson and Reed scheme (Larsson and Reed, Acta Mater. 56 (2008) 3754–3760). The flux balance equations are rewritten to enhance the accuracy and fulfilled from the very beginning of simulations. The simulation results of the Fe-Mn-Mo and Fe-C-Mn ternary systems, as well as high-order systems, demonstrate the applicability and robustness of the new scheme. The simulation of the Fe-C-Mn system reveals the details of the early stages of the bcc phase growth, showing a shrink of bcc before its growth with two growth modes smoothly switched.

Due to rapid solidification characteristic of additive manufacturing (AM) technology, it is considered as an effective method to prepare highly concentrated metals and alloys. Therefore, in this work, we successfully prepared CoCrFeNiMo0.5 high-entropy alloy (HEA) with a small amount of nano precipitated particles (30-50 nm) by utilizing the ultrahigh cooling rate characteristic of laser-powder bed fusion (L-PBF). The as-printed sample shows an excellent combination of strength and ductility, with the yield strength, ultimate tensile strength and fracture elongation determined as 886 MPa, 1110 MPa and 30.1%, respectively. In addition, after aging treatment, plenty of nano-sized Mo-rich σ phases were precipitated in the supersaturated FCC matrix, thereby further adjusting the mechanical properties of the alloy and expanding the range of applications.

MAX phases gain increasing attention as protective coatings due to superior anti-corrosion and oxidation resistance for harsh high-temperature applications. However, the lower strength and strength-ductility trade-off in bulk MAX phases still pose an enormous challenge arising from the large ratio of c/a lattice parameters and less activated slips. Here, nanocrystalline Cr2AlC coating with high-purity was fabricated using a hybrid arc/sputtering technique with subsequent thermal annealing. Cylindrical micropillar compression test was conducted by FIB milling to identify the mechanical properties of the coating under deformation. The stress-strain curves demonstrated that an ultrahigh compressive strength of 5.3 GPa with strain beyond 12.5% was surprisingly achieved for Cr2AlC coating, which was 5 times larger than all the reported bulk MAX phases before. Specifically, the extraordinary ductility at RT is ascribed to the synergy of the fundamental basal slip, additional non-basal slip and deformation twinning stimulated by ultra-refinement effect of nano-crystalline Cr2AlC coating.

The formation mechanism and propagation behavior of a complex stacking fault (SF) in thick silicon carbide epitaxial layers was investigated using depth-resolved section X-ray topography and ultraviolet photoluminescence (UVPL) imaging. The SF is initiated in the substrate by deflection of a threading screw dislocation onto two basal half planes creating a Frank fault. This fault propagates into the epitaxial layer and interacts with several threading mixed dislocations, which creates both Frank and Shockley SFs on the same basal plane. UVPL images using different spectral filters show various SF type conversions occurring during propagation of the complex SF.

High entropy alloy (HEA) nanoparticles have wide application prospects in electrocatalysis due to their unique structure. However, the surface of HEA nanoparticles has strong chemical activity due to numerous suspended and unsaturated bonds, which poses serious challenges to storage and transportation. To solve this problem, we used a double pulse carbothermal shock process to coat the surface of HEA nanoparticles with graphene. The formation mechanism of HEA nanoparticles and the graphene coating mechanism were discussed. The results showed that the HEA thin films were curled into nanoparticles by the change of orientation of twin structure under the thermal stress of carbothermal shock. After the complete HEA nanoparticles were formed, the carbon dissolved in the HEA nanoparticles will gradually precipitate out during a second carbothermal shock and form multiple layers of graphene on the surface, and forming a structure of graphene-coated HEA nanoparticles.

The γ′-size effect on the evolution of microstructure and grain rotation during tensile deformation in a polycrystalline Ni-based superalloy was investigated by in-situ neutron diffraction technique. Diffraction profile analysis was employed to evaluate the dislocation density and deformed subgrain size distribution, revealing that alloys with fine and coarse γ′ possess dislocation shearing and Orowan dislocation bypassing, respectively. The high strain hardening in the coarse γ′ specimen is attributed to the more pronounced accelerated accumulation of dislocations compared to the fine γ′ specimen. Moreover, the specimen with coarse γ′ precipitate exhibits a lower orientation rotation rate, resulting in weaker and fiber texture components upon tensile straining. The use of neutron diffraction combined with electron microscopy provided multiscale insights into the deformation microstructure and changes in the lattice orientation.